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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of validated questionnaires designed to assess
knowledge about fluoride. The information is intended to assist researchers, scientists, and
drug development professionals in selecting the most appropriate instrument for their specific
needs. This document outlines the experimental protocols for the validation of these
guestionnaires and presents their psychometric properties in a clear, comparative format.

Overview of Assessed Questionnaires

Two primary validated questionnaires are compared in this guide:

¢ Fluoride Knowledge Questionnaire (FKQ): Developed to estimate the knowledge of dentists,
dental students, and other health personnel regarding fluoride use.[1][2][3][4]

o Population-Based Knowledge, Attitudes, and Practices-Questionnaire on Fluoride (PBKAP-
QF): Arobust 19-item questionnaire designed to assess the knowledge, attitudes, and
practices related to fluoride exposure in the general population.[5]

Quantitative Data Summary

The following table summarizes the key psychometric properties of the FKQ and PBKAP-QF,
providing a quantitative comparison of their validity and reliability.
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Psychometric Property

Fluoride Knowledge
Questionnaire (FKQ)

Population-Based
Knowledge, Attitudes, and
Practices-Questionnaire on
Fluoride (PBKAP-QF)

Number of Items

13[1][3][4]

19 (reduced from an initial 41)

[5]

Target Audience

Dentists, dental students, and
health personnel[1][2][3][4]

General population[5]

Content Validity

Assessed by a dentist and
chemical expert in the fluoride
field.[2]

Content Validity Index (CVI)
based on expert feedback; I-

CVI ranging from 0.80 to 1.00.
[5]

Construct Validity

Confirmatory Factor Analysis
(CFA) Fit Indices:-
Comparative Fit Index (CFI):
0.941- Tucker-Lewis Index
(TLI): 0.927- Root Mean
Square Error of Approximation
(RMSEA): 0.075[1][3][4]

Factor Analysis:- Kaiser-
Meyer-Olkin (KMO): 0.848-
Bartlett's Test: x2 = 6860.978,
df =156, p < 0.01- Three
constructs extracted with factor
loadings > 0.5[5]

Reliability (Internal

Consistency)

Cronbach's Alpha: 0.68[1][3][4]

Cronbach's Alpha: Ranged
from 0.88 to 0.90[5]

Experimental Protocols

This section details the methodologies employed in the validation of the FKQ and PBKAP-QF.

Fluoride Knowledge Questionnaire (FKQ) Validation

Protocol

The development and validation of the FKQ involved a multi-step process to ensure its

psychometric soundness.[2][6]

» Questionnaire Development: A panel of experts elaborated the initial set of questions.[2]
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o Expert's Technical Evaluation: A dentist and a chemical expert with specialization in fluoride
reviewed the questions for technical accuracy and relevance.[2]

o General Evaluation by an Expert Committee: A broader committee of experts evaluated each
item individually for clarity, coherence, and accessibility.[3]

 Linguistic Evaluation: The questionnaire underwent a linguistic review to ensure clarity and
comprehensibility.[6]

e Psychometric Evaluation:

o Sample: The questionnaire was administered to 456 dentists, dental students, and other
health personnel.[1][2][6]

o Data Collection: An electronic version of the questionnaire was distributed via social media
platforms using a snowball sampling method.[2][6]

o Statistical Analysis:

» Confirmatory Factor Analysis (CFA): A unidimensional categorical indicators model was
used to test the model adjustment.[1] The fit indices (CFI, TLI, and RMSEA) were used
to assess the internal structure.[2]

» Reliability: Cronbach's alpha coefficient was calculated to estimate the internal
consistency of the 13 items.[1][3][4]

Population-Based Knowledge, Attitudes, and Practices-
Questionnaire on Fluoride (PBKAP-QF) Validation
Protocol

The PBKAP-QF was developed and validated to be a robust tool for assessing fluoride-related
knowledge, attitudes, and practices in the general population.[5]

e Questionnaire Construction: The initial 41-item questionnaire was constructed based on an
extensive literature review and focus group discussions.[5]

» Content Validity:
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o Expert Review: A panel of experts reviewed the initial 41 items, which were then reduced
to 25 items based on their feedback.[5]

o Content Validity Index (CVI): The CVI was calculated to assess the content validity of the
items.[5]

» Final Tool Validation:
o Sample: A total of 300 responses were collected for the final validation.[5]
o Statistical Analysis (using IBM SPSS v. 27 and IBM AMOS v. 26):
» Factor Analysis:

» The suitability of the data for factor analysis was confirmed using the Kaiser-Meyer-
Olkin (KMO) measure and Batrtlett's test.[5]

» Factor analysis was performed to extract the underlying constructs of the
guestionnaire.[5]

» Reliability: Cronbach's alpha was calculated to demonstrate the internal consistency of
the final 19-item questionnaire.[5]

» Confirmatory Factor Analysis (CFA): CFA was conducted to confirm the good model fit
of the final questionnaire.[5]

Visualizations

The following diagrams illustrate the typical workflow for questionnaire validation and the
hierarchical relationship of key validation concepts.
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Figure 1. A generalized workflow for the development and validation of a knowledge
assessment questionnaire.
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Figure 2. Logical relationship between key concepts in questionnaire validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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